N-(2-chlorophenyl)-4-(2,4-dichlorophenoxy)butanamide

• IUPAC Name: N-(2-chlorophenyl)-4-(2,4-dichlorophenoxy)butanamide
• InChI: InChI=1S/C16H14Cl3NO2/c17-11-7-8-15(13(19)10-11)22-9-3-6-16(21)20-14-5-2-1-4-12(14)18/h1-2,4-5,7-8,10H,3,6,9H2,(H,20,21)
• InChI Key: XXSLOBHWJKPZLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C16H14Cl3NO2
• Molecular Weight: 358.6 g/mol

Description

N-(2-chlorophenyl)-4-(2,4-dichlorophenoxy)butanamide, also known as 'Dicamba,' is a selective herbicide that is widely used in agriculture to control broadleaf weeds. It belongs to the chemical class of benzoic acid derivatives and is a synthetic auxin. Dicamba is a highly effective herbicide that has been used for several decades, and its use has increased in recent years due to the emergence of glyphosate-resistant weeds.

Mechanism of Action

Dicamba acts as a selective herbicide by mimicking the action of the natural plant hormone auxin. It binds to specific receptors in the plant cells, leading to uncontrolled growth and ultimately death of the plant. Dicamba is absorbed by the leaves and moves within the plant, causing damage to the meristematic tissues. The herbicide has a broad spectrum of activity and is highly effective against many broadleaf weeds.
Biochemical and Physiological Effects:
Dicamba has several biochemical and physiological effects on plants. It causes the accumulation of reactive oxygen species, leading to oxidative stress and damage to the plant cells. The herbicide also disrupts the normal functioning of the plant hormones, leading to uncontrolled growth and ultimately death of the plant.

Advantages and Limitations for Lab Experiments

Dicamba has several advantages for use in lab experiments. It is a highly effective herbicide that is widely available and easy to use. The herbicide has a broad spectrum of activity and can be used to control many different types of broadleaf weeds. However, there are also some limitations to its use in lab experiments. Dicamba can have non-target effects on plants, and its use can lead to the contamination of experimental plots.

Future Directions

There are several future directions for research on Dicamba. One area of interest is the development of new herbicides that are more effective and have fewer non-target effects. Another area of interest is the investigation of the long-term effects of Dicamba on the environment and non-target plants. There is also a need to investigate the effects of Dicamba on human health and to develop strategies to minimize the exposure of humans to the herbicide.

Scientific Research Applications

Dicamba is widely used in scientific research to study the mechanism of action of auxin herbicides. It is also used to investigate the biochemical and physiological effects of herbicides on plants and to develop new herbicides. Dicamba has been used in several studies to investigate the effects of herbicides on non-target plants, such as trees and shrubs.